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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate

Cat. No.: B166137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ethyl 4-methoxybenzoate (CAS No. 94-30-4), also known as ethyl p-anisate, is a

fragrance ingredient valued for its sweet, floral, and anise-like aroma. It is incorporated into a

variety of cosmetic products to impart a pleasant scent. This document provides detailed

application notes, including physicochemical properties, safety data, and experimental

protocols for the use of Ethyl 4-methoxybenzoate in cosmetic formulations.

Physicochemical and Toxicological Data
A comprehensive summary of the key quantitative data for Ethyl 4-methoxybenzoate is

presented below.
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Property Value Reference

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.2 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2]

Odor Sweet, fruity, anise-like [2]

Melting Point 7-8 °C [2]

Boiling Point 263-270 °C [1][2]

Density ~1.103 g/mL at 25 °C [2]

Solubility
Insoluble in water; soluble in

organic solvents and oils
[2]

Log Kₒw (Octanol-Water

Partition Coefficient)
2.4 [1]

Oral LD₅₀ (Rat) 2040 mg/kg [2]

Genotoxicity Not expected to be genotoxic [1]

Skin Sensitization

Not a concern under declared

use levels (exposure is below

the Dermal Sensitization

Threshold)

[1]

Phototoxicity/Photoallergenicit

y

Not expected to be phototoxic

or photoallergenic
[1]

Regulatory and Safety Assessment
The Research Institute for Fragrance Materials (RIFM) has conducted a thorough safety

assessment of Ethyl 4-methoxybenzoate.[1] The key findings indicate that this ingredient is

not a concern for genotoxicity.[1] For skin sensitization, the exposure levels in cosmetic

products are below the Dermal Sensitization Threshold (DST), indicating a low risk of inducing

skin allergies.[1] Furthermore, it is not considered to be phototoxic or photoallergenic.[1] The

total systemic exposure to Ethyl 4-methoxybenzoate from cosmetic use is below the
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Threshold of Toxicological Concern (TTC) for a Cramer Class I material, suggesting a low

potential for systemic toxicity.[1]

While specific maximum concentration levels for Ethyl 4-methoxybenzoate in different

cosmetic categories are not publicly detailed in the provided search results, the safety

assessments are based on "current, declared levels of use".[1] For a structurally related

compound, ethyl benzoate, a maximum use concentration of 0.01% has been reported in

cosmetic products.[3] It is crucial for formulators to adhere to the latest International Fragrance

Association (IFRA) standards and regional regulations to ensure safe use levels.[4][5]

Experimental Protocols
Stability Testing of Ethyl 4-methoxybenzoate in a
Cosmetic Emulsion
This protocol outlines a method to assess the stability of a cosmetic emulsion containing Ethyl
4-methoxybenzoate.

Objective: To evaluate the physical and chemical stability of a cosmetic formulation containing

Ethyl 4-methoxybenzoate under accelerated and real-time conditions.

Materials:

Cosmetic emulsion base

Ethyl 4-methoxybenzoate

Glass jars with airtight lids

Oven/Incubator capable of maintaining 45°C ± 2°C

Refrigerator capable of maintaining 4°C ± 2°C

pH meter

Viscometer

Centrifuge
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Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

Formulation Preparation: Prepare the cosmetic emulsion according to the desired

formulation, incorporating Ethyl 4-methoxybenzoate at the intended concentration. Prepare

a control batch without the fragrance ingredient.

Sample Packaging: Fill the formulation into clean, dry glass jars, ensuring minimal

headspace, and seal them tightly.

Storage Conditions:

Real-Time Stability: Store samples at room temperature (25°C ± 2°C) for a minimum of 12

months.

Accelerated Stability: Store samples at 45°C ± 2°C for 3 months.

Freeze-Thaw Cycling: Subject samples to at least three cycles of 24 hours at -10°C

followed by 24 hours at 25°C.

Evaluation Intervals: Test the samples at baseline (T=0) and at specified intervals (e.g., 1, 2,

and 3 months for accelerated testing; 3, 6, 9, and 12 months for real-time testing).

Parameters to Evaluate:

Organoleptic Properties: Assess changes in appearance, color, and odor compared to the

initial sample.

Physical Properties:

pH: Measure the pH of the emulsion.

Viscosity: Measure the viscosity using a suitable viscometer.
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Phase Separation: Centrifuge an aliquot of the sample at 3000 rpm for 30 minutes and

observe for any signs of phase separation.

Chemical Stability (Quantification of Ethyl 4-methoxybenzoate):

Sample Preparation: Accurately weigh a portion of the emulsion and extract Ethyl 4-
methoxybenzoate using a suitable solvent (e.g., methanol or ethanol) followed by

sonication and filtration.

HPLC Analysis: Analyze the extracted sample using a validated HPLC-UV method to

determine the concentration of Ethyl 4-methoxybenzoate.

Acceptance Criteria: The product is considered stable if there are no significant changes in its

organoleptic, physical, and chemical properties throughout the study period.

In Vitro Skin Metabolism of Ethyl 4-methoxybenzoate
This protocol describes a method to assess the potential for Ethyl 4-methoxybenzoate to be

metabolized by enzymes present in the skin.

Objective: To determine the rate and extent of hydrolysis of Ethyl 4-methoxybenzoate to its

primary metabolite, 4-methoxybenzoic acid, in an in vitro human skin model.

Materials:

Full-thickness human skin explants (e.g., from elective surgery, with appropriate ethical

approval)

Franz diffusion cells

Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer if needed)

Ethyl 4-methoxybenzoate solution in a suitable vehicle (e.g., ethanol)

4-methoxybenzoic acid standard

Homogenizer
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HPLC system with a UV detector

Procedure:

Skin Preparation: Prepare human skin explants of a defined thickness and mount them in

Franz diffusion cells with the dermal side in contact with the receptor fluid.

Dosing: Apply a known amount of the Ethyl 4-methoxybenzoate solution to the surface of

the skin.

Incubation: Maintain the Franz cells at a temperature that ensures the skin surface is at 32°C

for a defined period (e.g., 24 hours).

Sample Collection: At predetermined time points, collect aliquots of the receptor fluid. At the

end of the experiment, dismount the skin, separate the epidermis and dermis, and

homogenize each tissue sample in a suitable buffer.

Sample Analysis:

Analyze the receptor fluid and the skin homogenates for the presence and concentration

of both Ethyl 4-methoxybenzoate and 4-methoxybenzoic acid using a validated HPLC-

UV method.

The HPLC method should be capable of separating and quantifying both the parent

compound and its metabolite simultaneously.

Data Analysis: Calculate the percentage of Ethyl 4-methoxybenzoate metabolized and the

amount of 4-methoxybenzoic acid formed in the different skin compartments and the receptor

fluid over time.
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Fragrance Safety Assessment Workflow
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Caption: Workflow for the safety assessment of a fragrance ingredient.

In Vitro Skin Metabolism Pathway of Ethyl 4-methoxybenzoate
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Click to download full resolution via product page

Caption: Proposed metabolic pathway of Ethyl 4-methoxybenzoate in the skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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